Cas no 733740-83-5 (trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid)

trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid structure
733740-83-5 structure
Product Name:trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
CAS No:733740-83-5
MF:C14H16O4
MW:248.274444580078
CID:880235
PubChem ID:24722387
Update Time:2025-09-24

trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-(3-methoxybenzoyl)cyclopentane-1-carboxylic acid
    • trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
    • MFCD01311207
    • TRANS-2-(3-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
    • DTXSID50641326
    • 733740-83-5
    • AKOS016017615
    • MDL: MFCD01311207
    • Inchi: 1S/C14H16O4/c1-18-10-5-2-4-9(8-10)13(15)11-6-3-7-12(11)14(16)17/h2,4-5,8,11-12H,3,6-7H2,1H3,(H,16,17)/t11-,12-/m1/s1
    • InChI Key: BBGASWPBIIQSLG-VXGBXAGGSA-N
    • SMILES: O=C(C1C=CC=C(C=1)OC)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 248.10500
  • Monoisotopic Mass: 248.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.60000
  • LogP: 2.37880

trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Pricemore >>

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